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Compound of Interest

Compound Name: 3-(Bromomethyl)azetidine

Cat. No.: B15306718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
(bromomethyl)azetidine and its derivatives. Due to the limited availability of a specific Safety

Data Sheet (SDS) for the parent compound, this document extrapolates critical safety

information from the SDSs of its commonly used N-protected analogues, including 1-Boc-3-
(bromomethyl)azetidine and 1-Benzyl-3-(bromomethyl)azetidine. Researchers should

handle 3-(bromomethyl)azetidine and its derivatives with extreme caution, assuming they

possess similar or potentially greater hazards than their analogues.

Hazard Identification and Classification
Based on the available data for its derivatives, 3-(bromomethyl)azetidine is anticipated to be

a hazardous substance. The primary hazards include irritation to the skin, eyes, and respiratory

system.

GHS Hazard Classification (Inferred)

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)
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Hazard Statements (Inferred)

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word (Inferred): Warning[1]

Physical and Chemical Properties
Quantitative data for the parent 3-(bromomethyl)azetidine is not readily available. The

following table summarizes the known physical and chemical properties of a common

derivative, 1-Boc-3-(bromomethyl)azetidine, to provide an indication of its general

characteristics.

Property
Value (for 1-Boc-3-
(bromomethyl)azetidine)

Molecular Formula C9H16BrNO2

Molecular Weight 250.13 g/mol [2]

Appearance Off-white solid[2]

Melting Point 38-40 °C

Boiling Point 281.2 ± 13.0 °C (Predicted)[2]

Solubility
Sparingly soluble in water (0.83 g/L at 25°C)[2]

[3]

Storage Temperature 2-8°C under an inert atmosphere[4]

Exposure Controls and Personal Protection
To minimize exposure, all work with 3-(bromomethyl)azetidine and its derivatives should be

conducted in a well-ventilated chemical fume hood.[1] Appropriate personal protective

equipment (PPE) is mandatory.
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Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and appropriate footwear.

Respiratory Protection

For operations with a risk of generating dusts or

aerosols, a NIOSH-approved respirator with an

appropriate cartridge is recommended.

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of the compound

and ensure the safety of laboratory personnel.

General Handling Precautions

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Use only in a well-ventilated area or outdoors.[1]

Keep away from sources of ignition.[1]

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.

For long-term storage, refrigeration at 2-8°C under an inert atmosphere is recommended.[4]

First Aid Measures
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In the event of exposure, immediate action is critical. The following first aid measures are

based on the recommendations for analogous compounds.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment as outlined in Section 3.

Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

sand, earth, vermiculite). Collect the absorbed material into a suitable container for disposal.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[1]
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of 3-
(bromomethyl)azetidine and its derivatives in a laboratory setting.
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General Workflow for Handling 3-(Bromomethyl)azetidine Derivatives

Step 1: Preparation

Step 2: Handling

Step 3: Post-Handling

Step 4: Disposal

Preparation & Pre-Handling Handling in Fume Hood

Emergency Procedures

In case of spill/exposure

Post-Handling & Quenching

In case of incident

Waste Disposal Review SDS of Analogue

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh/Measure Compound

Perform Reaction

Quench Reaction (if applicable)

Clean Glassware & Work Area

Segregate Waste

Dispose via Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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